Cas no 436849-30-8 (Caloflavan B)

• Product Name: Caloflavan B
• CAS No: 436849-30-8
• MF: C₄₅H₃₈O₁₃
• MW: 786.775434017181
• CID: 6768640
• Update Time: 2024-03-03

Caloflavan B Chemical and Physical Properties

Names and Identifiers

• Caloflavan B

• Inchi： 1S/C45H38O13/c46-24-7-1-21(2-8-24)37(38-34(53)20-36-31(42(38)56)19-35(54)43(57-36)22-3-9-25(47)10-4-22)39-40(41(55)29-15-13-27(49)17-32(29)51)44(23-5-11-26(48)12-6-23)58-45(39)30-16-14-28(50)18-33(30)52/h1-18,20,35,37,39-40,43-54,56H,19H2
• InChI Key： KFLHWDGAXNVHCD-UHFFFAOYSA-N
• SMILES： OC1C(C2C=CC(O)=CC=2)OC2C(=C(C(=C(C=2)O)C(C2C=CC(O)=CC=2)C2C(C(C3C(O)=CC(O)=CC=3)=O)C(C3C=CC(O)=CC=3)OC2C2C(O)=CC(O)=CC=2)O)C1

Computed Properties

• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 58
• XLogP3: 1.965

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids 6-prenylated flavans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Flavonoids Flavans 6-prenylated flavans